Cas no 2137685-37-9 (2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-)

• Product Name: 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-
• CAS No: 2137685-37-9
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 5294174
• Update Time: 2025-07-11

2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-

• Inchi： 1S/C7H7F2NO/c1-2-5(11)6-4(3-10)7(6,8)9/h1,4,6H,3,10H2
• InChI Key： WFFDIEKKXILOPS-UHFFFAOYSA-N
• SMILES： C(C1C(CN)C1(F)F)(=O)C#C

Additional information on 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-

Research Brief on 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]- (CAS: 2137685-37-9)

The compound 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-, with the CAS number 2137685-37-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorocyclopropyl and propynone functional groups, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential applications in medicinal chemistry, particularly in the design of novel enzyme inhibitors and bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-, highlighting its efficient preparation via a multi-step process involving cyclopropanation and subsequent functionalization. The study emphasized the compound's stability under physiological conditions, making it a suitable candidate for further pharmacological evaluation. Additionally, the presence of the difluorocyclopropyl moiety was noted to enhance metabolic stability, a critical factor in drug design.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated as a key building block for the synthesis of covalent inhibitors targeting serine proteases. The researchers demonstrated that the propynone group could undergo Michael addition with nucleophilic residues in the active site of target enzymes, leading to irreversible inhibition. This mechanism was particularly effective against enzymes involved in inflammatory and oncogenic pathways, suggesting potential therapeutic applications in cancer and autoimmune diseases.

Further research has also explored the compound's role in the development of prodrugs. A recent preprint on ChemRxiv detailed the design of prodrugs incorporating 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]-, which could be activated under specific physiological conditions to release active drug molecules. This approach was shown to improve bioavailability and reduce off-target effects, addressing common challenges in drug delivery.

In summary, 2-Propyn-1-one, 1-[3-(aminomethyl)-2,2-difluorocyclopropyl]- (CAS: 2137685-37-9) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to prodrug design. Ongoing research continues to uncover its full potential, and future studies are expected to further elucidate its mechanisms of action and therapeutic utility. The compound's unique structural features and reactivity profile position it as a valuable tool for the development of next-generation pharmaceuticals.